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Compound of Interest

Compound Name:
Ethyl 4,4-

dichlorocyclohexanecarboxylate

Cat. No.: B1354076 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides essential information and step-by-step procedures for the safe disposal of

Ethyl 4,4-dichlorocyclohexanecarboxylate.

Immediate Safety and Handling Precautions
Before handling Ethyl 4,4-dichlorocyclohexanecarboxylate, it is crucial to be aware of its

potential hazards. This compound is harmful if swallowed and causes serious eye irritation.

Always wear appropriate personal protective equipment (PPE), including safety glasses or face

protection, and wash hands thoroughly after handling.[1] In case of accidental contact, follow

the first aid measures outlined in the Safety Data Sheet (SDS).

Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl 4,4-
dichlorocyclohexanecarboxylate, compiled from various safety data sheets.
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Property Value Source

Molecular Formula C₉H₁₄Cl₂O₂ PubChem[2]

Molecular Weight 225.11 g/mol PubChem[2]

Melting Point/Range 29 - 31 °C (84 - 88 °F) Sigma-Aldrich

Boiling Point/Boiling Range 232 - 233 °C (450 - 451 °F) Sigma-Aldrich

Density 1.033 g/cm³ at 25 °C (77 °F) Sigma-Aldrich

Step-by-Step Disposal Protocol
The recommended disposal method for Ethyl 4,4-dichlorocyclohexanecarboxylate is to use

an approved waste disposal plant.[1] Adherence to local, state, and federal regulations is

mandatory. The following protocol outlines the necessary steps for proper disposal.

Step 1: Waste Identification and Segregation

Identify: Clearly label a dedicated waste container for "Halogenated Organic Waste" and

specify "Ethyl 4,4-dichlorocyclohexanecarboxylate."

Segregate: Do not mix this waste with non-halogenated solvents or other incompatible waste

streams. Proper segregation is critical for safe and cost-effective disposal.

Step 2: Container Management

Use an appropriate container: The container must be chemically resistant, in good condition,

and have a secure, tight-fitting lid.

Labeling: The waste container label should include:

The full chemical name: "Ethyl 4,4-dichlorocyclohexanecarboxylate"

The hazard characteristics: "Harmful," "Irritant"

The accumulation start date

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4_4-dichlorocyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4_4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The name of the principal investigator or laboratory contact

Step 3: Storage of Waste

Location: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.

Step 4: Arranging for Disposal

Contact Environmental Health and Safety (EHS): When the waste container is nearly full, or

before the regulatory accumulation time limit is reached, contact your institution's EHS

department to schedule a pickup.

Documentation: Complete any required waste pickup forms or manifests provided by your

EHS department.

Step 5: Emergency Spill Procedures

Containment: In the event of a spill, immediately alert personnel in the area. For small spills,

absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in the

designated waste container.

Ventilation: Ensure adequate ventilation.

Reporting: Report all spills to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl 4,4-dichlorocyclohexanecarboxylate.
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Start: Chemical Waste Generation

Hazard Assessment & Segregation

Containment & Labeling

Interim Storage

Final Disposal

Ethyl 4,4-dichlorocyclohexanecarboxylate Waste Generated

Is the waste halogenated?

Segregate as Halogenated Organic Waste

Yes

Use appropriate, sealed container

Label with chemical name and hazards

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 4,4-dichlorocyclohexanecarboxylate.
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By following these procedures, researchers can ensure the safe and compliant disposal of

Ethyl 4,4-dichlorocyclohexanecarboxylate, contributing to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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